Cas no 1311839-93-6 (4-{1-(5-methyl-1,2-oxazol-3-yl)methyl-1,2,3,6-tetrahydropyridin-4-yl}phenol)
1311839-93-6 structure
Product Name:4-{1-(5-methyl-1,2-oxazol-3-yl)methyl-1,2,3,6-tetrahydropyridin-4-yl}phenol
CAS No:1311839-93-6
MF:C16H18N2O2
MW:270.326323986053
CID:5054034
PubChem ID:53527272
Update Time:2023-11-22
4-{1-(5-methyl-1,2-oxazol-3-yl)methyl-1,2,3,6-tetrahydropyridin-4-yl}phenol Chemical and Physical Properties
Names and Identifiers
-
- 4-[1-[(5-methyl-1,2-oxazol-3-yl)methyl]-3,6-dihydro-2H-pyridin-4-yl]phenol
- 4-{1-[(5-methyl-1,2-oxazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-4-yl}phenol
- Schembl21114819
- 4-{1-(5-methyl-1,2-oxazol-3-yl)methyl-1,2,3,6-tetrahydropyridin-4-yl}phenol
-
- Inchi: 1S/C16H18N2O2/c1-12-10-15(17-20-12)11-18-8-6-14(7-9-18)13-2-4-16(19)5-3-13/h2-6,10,19H,7-9,11H2,1H3
- InChI Key: OWZLDQKMADZHSU-UHFFFAOYSA-N
- SMILES: O1C(C)=CC(CN2CC=C(C3C=CC(=CC=3)O)CC2)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 350
- XLogP3: 2.2
- Topological Polar Surface Area: 49.5
4-{1-(5-methyl-1,2-oxazol-3-yl)methyl-1,2,3,6-tetrahydropyridin-4-yl}phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B496825-10mg |
4-{1-[(5-methyl-1,2-oxazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-4-yl}phenol |
1311839-93-6 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B496825-50mg |
4-{1-[(5-methyl-1,2-oxazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-4-yl}phenol |
1311839-93-6 | 50mg |
$ 210.00 | 2022-06-07 | ||
| TRC | B496825-100mg |
4-{1-[(5-methyl-1,2-oxazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-4-yl}phenol |
1311839-93-6 | 100mg |
$ 295.00 | 2022-06-07 | ||
| Enamine | EN300-132964-0.05g |
4-{1-[(5-methyl-1,2-oxazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-4-yl}phenol |
1311839-93-6 | 90% | 0.05g |
$182.0 | 2023-11-13 | |
| Enamine | EN300-132964-0.1g |
4-{1-[(5-methyl-1,2-oxazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-4-yl}phenol |
1311839-93-6 | 90% | 0.1g |
$272.0 | 2023-11-13 | |
| Enamine | EN300-132964-0.25g |
4-{1-[(5-methyl-1,2-oxazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-4-yl}phenol |
1311839-93-6 | 90% | 0.25g |
$389.0 | 2023-11-13 | |
| Enamine | EN300-132964-0.5g |
4-{1-[(5-methyl-1,2-oxazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-4-yl}phenol |
1311839-93-6 | 90% | 0.5g |
$613.0 | 2023-11-13 | |
| Enamine | EN300-132964-1.0g |
4-{1-[(5-methyl-1,2-oxazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-4-yl}phenol |
1311839-93-6 | 1g |
$785.0 | 2023-06-08 | ||
| Enamine | EN300-132964-2.5g |
4-{1-[(5-methyl-1,2-oxazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-4-yl}phenol |
1311839-93-6 | 90% | 2.5g |
$1539.0 | 2023-11-13 | |
| Enamine | EN300-132964-5.0g |
4-{1-[(5-methyl-1,2-oxazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-4-yl}phenol |
1311839-93-6 | 5g |
$2277.0 | 2023-06-08 |
4-{1-(5-methyl-1,2-oxazol-3-yl)methyl-1,2,3,6-tetrahydropyridin-4-yl}phenol Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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